Cas no 946-65-6 (3-[(trifluoromethyl)sulfanyl]benzoic acid)

3-[(Trifluoromethyl)sulfanyl]benzoic acid is a fluorinated aromatic compound featuring a trifluoromethylthio (–SCF₃) group at the meta position relative to the carboxylic acid functionality. This structure imparts unique electronic and steric properties, making it valuable in pharmaceutical and agrochemical synthesis. The –SCF₃ group enhances metabolic stability and lipophilicity, improving bioavailability in drug candidates. The benzoic acid moiety allows for further derivatization, enabling its use as a versatile intermediate. Its high purity and well-defined reactivity profile make it suitable for precision applications in medicinal chemistry and material science. The compound is typically supplied as a crystalline solid with consistent batch-to-batch quality.
3-[(trifluoromethyl)sulfanyl]benzoic acid structure
946-65-6 structure
Product Name:3-[(trifluoromethyl)sulfanyl]benzoic acid
CAS No:946-65-6
MF:C8H5F3O2S
MW:222.184311628342
MDL:MFCD00236337
CID:40384
PubChem ID:688330
Update Time:2025-06-07

3-[(trifluoromethyl)sulfanyl]benzoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-((Trifluoromethyl)thio)benzoic acid
    • 3-(Trifluoromethylthio)benzoic acid
    • 3-(trifluoromethylsulfanyl)benzoic acid
    • 3-[(trifluoromethyl)sulfanyl]benzoic acid
    • 3-[(Trifluoromethyl)sulphanyl]benzoic acid
    • 3-Trifluoromethylsulfanyl-benzoic acid
    • EN300-127290
    • DTXSID20350877
    • ETHYL7-(BIPHENYL-3-YL)-4,7-DIOXOHEPTANOATE
    • SCHEMBL879988
    • CS-0147315
    • 3-((Trifluoromethyl)thio)benzoicacid
    • FT-0613963
    • PS-7824
    • A845037
    • AM62231
    • BB 0261202
    • MFCD00236337
    • 3-(Trifluoromethylthio)benzoic acid, 97%
    • CHEMBL303005
    • Benzoic acid, 3-[(trifluoromethyl)thio]-
    • 3-(Trifluoromethylthio)benzoicacid
    • 946-65-6
    • AKOS005254511
    • MDL： MFCD00236337
    • Inchi： 1S/C8H5F3O2S/c9-8(10,11)14-6-3-1-2-5(4-6)7(12)13/h1-4H,(H,12,13)
    • InChI Key： IVGAPIVNQABETQ-UHFFFAOYSA-N
    • SMILES： S(C(F)(F)F)C1C=CC=C(C(=O)O)C=1

Computed Properties

  • Exact Mass: 221.99600
  • Monoisotopic Mass: 221.996
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.2
  • Topological Polar Surface Area: 62.6A^2

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.5
  • Melting Point: 71-74 °C (lit.)
  • Boiling Point: 229.5 °C at 760 mmHg
  • Flash Point: 92.6 °C
  • PSA: 62.60000
  • LogP: 2.99670
  • Solubility: Not determined
  • Sensitiveness: Stench

3-[(trifluoromethyl)sulfanyl]benzoic acid Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S36
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

3-[(trifluoromethyl)sulfanyl]benzoic acid Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-[(trifluoromethyl)sulfanyl]benzoic acid Pricemore >>

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Alichem
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Alichem
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Apollo Scientific
PC5639-1g
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 £25.00 2025-02-21
Apollo Scientific
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